Cas no 821776-44-7 (Benzonitrile, 4-[(cyclopropylmethyl)propylamino]-2-nitro-)

• Product Name: Benzonitrile, 4-[(cyclopropylmethyl)propylamino]-2-nitro-
• CAS No: 821776-44-7
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 697328
• PubChem ID: 11737040
• Update Time: 2025-04-19

Benzonitrile, 4-[(cyclopropylmethyl)propylamino]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(cyclopropylmethyl)propylamino]-2-nitro-
• 4-[(cyclopropylmethyl)propylamino]-2-nitroBenzonitrile
• 4-[cyclopropylmethyl(propyl)amino]-2-nitrobenzonitrile
• DTXSID50471428
• FT-0716077
• AKOS018599526
• SCHEMBL3059861
• 821776-44-7

• Inchi： 1S/C14H17N3O2/c1-2-7-16(10-11-3-4-11)13-6-5-12(9-15)14(8-13)17(18)19/h5-6,8,11H,2-4,7,10H2,1H3
• InChI Key： BPUQFWXHFMYFDK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C#N)C=CC(=C1)N(CCC)CC1CC1)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.8Ų